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Compound of Interest

Compound Name:
Boc-(2R,3S)-2-amino-3-hydroxy-4-

methylpentanoic acid

CAS No.: 182959-73-5

Cat. No.: B599974 Get Quote

Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid is a non-proteinogenic, chiral

amino acid derivative of significant interest in medicinal chemistry and drug development. As a

stereoisomer of hydroxyleucine, its unique three-dimensional structure—defined by the (2R,3S)

configuration and the presence of a hydroxyl group on the side chain—makes it a valuable

building block for synthesizing novel peptides with enhanced biological properties.

The N-terminus of this amino acid is protected by a tert-butoxycarbonyl (Boc) group, a

cornerstone of modern peptide synthesis.[1][2][3] This acid-labile protecting group allows for

the controlled, stepwise assembly of amino acids into a peptide chain, preventing unwanted

side reactions and oligomerization during the coupling steps.[4][5] The incorporation of this

specific building block can influence the resulting peptide's conformation, stability, and

interaction with biological targets, making it a critical tool for researchers aiming to develop

next-generation peptide-based therapeutics.[1] This guide provides a comprehensive overview

of its procurement, quality control, and application for professionals in the field.

Part 1: Sourcing and Procurement of High-Purity
Reagents
Identifying a reliable supplier is the foundational step for any research or development project.

The quality of the starting material directly impacts the success of subsequent synthetic steps

and the integrity of the final product. Below is a comparative table of established suppliers for
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Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid and its closely related

stereoisomers, which are often categorized together. Researchers should always verify the

exact CAS number and stereochemistry before purchase.

Table 1: Comparison of Key Suppliers

Supplier
Product
Name/Synonyms

CAS Number
Purity/Analysis
Method

Santa Cruz

Biotechnology

Boc-(2R,3S)-2-amino-

3-hydroxy-4-

methylpentanoic acid

Not specified, requires

lot-specific CoA
Research Grade

Advanced

Biochemicals

(2R,3S)-2-((tert-

Butoxycarbonyl)amino

)-3-hydroxy-4-

methylpentanoic acid

182959-73-5 Not specified

Chem-Impex

Boc-D-allo-isoleucine;

Boc-(2R,3S-2-amino-

3-methylpentanoic

acid)

55780-90-0 ≥ 97% (HPLC)

GlobalChemMall

(2R,3S)-2-amino-3-

hydroxy-4-

methylpentanoic acid

87421-23-6 Not specified

Lead Sciences /

BLDpharm
Boc-D-allo-isoleucine 55780-90-0 98%

Tokyo Chemical

Industry (TCI)

N-(tert-

Butoxycarbonyl)-L-

tert-leucine (Boc-Tle-

OH)

62965-35-9 >98.0% (T)(HPLC)

Spectrum Chemical
Boc-L-tert-leucine

(Boc-Tle-OH)
62965-35-9

Meets or exceeds

grade requirements

Apollo Scientific

CBZ-L-tert-Leucine

Dicyclohexylammoniu

m Salt

62965-37-1 Not specified
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Note: The CAS numbers may vary for different stereoisomers or related structures.

Researchers must confirm the specific isomer required for their application.

Part 2: The Imperative of Quality Control and
Analytical Validation
For drug development and advanced research, the purity and structural integrity of synthetic

building blocks are non-negotiable. Reputable suppliers implement a stringent quality control

(QC) and quality assurance (QA) framework to ensure that each batch meets high standards.

[6] In the pharmaceutical field, this level of analysis is critical for ensuring drug purity, stability,

efficacy, and safety.[7]

A comprehensive QC process for a compound like Boc-(2R,3S)-2-amino-3-hydroxy-4-
methylpentanoic acid involves multiple analytical techniques to verify its identity, purity, and

stereochemical integrity.

Key Analytical Methods:

High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity

by separating the main compound from any impurities.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical

structure and the presence of the Boc group and other key functionalities.

Mass Spectrometry (MS): Verifies the molecular weight of the compound.[6]

Chiral Chromatography/Optical Rotation: Essential for confirming the specific (2R,3S)

stereochemistry, as different stereoisomers can have vastly different biological activities.

Certificate of Analysis (CoA): A document provided by the supplier that details the lot-specific

results of these QC tests. Researchers should always request and review the CoA before

using the material.[8][9]

The following diagram illustrates a typical workflow for the quality control and supply chain of a

specialized chemical reagent.
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Caption: Quality control and supply chain workflow.
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Part 3: Core Application - A Protocol for Boc Solid-
Phase Peptide Synthesis (SPPS)
The primary application of Boc-protected amino acids is in solid-phase peptide synthesis

(SPPS), a technique that builds peptide chains on a solid resin support. The Boc strategy is

particularly advantageous for synthesizing hydrophobic peptides or those containing sensitive

moieties like esters.[4]

The process is cyclical, involving the deprotection of the N-terminal Boc group, followed by the

coupling of the next Boc-protected amino acid in the sequence.

Experimental Protocol: Incorporation into a Peptide Chain via Boc-SPPS

This protocol describes a single coupling cycle for adding Boc-(2R,3S)-2-amino-3-hydroxy-4-
methylpentanoic acid to a growing peptide chain anchored to a resin (e.g., Merrifield or PAM

resin).[10]

1. Resin Preparation and Swelling:

Place the peptide-resin from the previous step into a suitable reaction vessel.
Wash the resin thoroughly with Dichloromethane (DCM) (3 x 1 min) to swell it and prepare it
for the reaction.

2. Boc Group Deprotection:

Treat the resin with a solution of 50% Trifluoroacetic Acid (TFA) in DCM for 20-30 minutes to
remove the existing N-terminal Boc group.[10] This step generates a free amine on the resin-
bound peptide.
Drain the deprotection solution.
Wash the resin with DCM (3 x 1 min) to remove residual TFA.

3. Neutralization:

Neutralize the newly formed trifluoroacetate salt by washing the resin with a 5-10% solution
of Diisopropylethylamine (DIPEA) in DCM (2 x 2 min). This ensures the N-terminal amine is
in its free base form, ready for coupling.
Wash the resin again with DCM (3 x 1 min) to remove excess base.
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4. Amino Acid Activation and Coupling:

In a separate vial, dissolve Boc-(2R,3S)-2-amino-3-hydroxy-4-methylpentanoic acid (2-4
equivalents relative to resin substitution) and an activating agent such as HBTU/HOBt (2-4
equivalents) in a minimal amount of N,N-Dimethylformamide (DMF).
Add DIPEA (4-8 equivalents) to the activation mixture and allow it to pre-activate for 2-5
minutes.
Add the activated amino acid solution to the neutralized peptide-resin.
Agitate the reaction mixture for 1-2 hours at room temperature. A Kaiser test can be
performed to monitor the reaction for completion (disappearance of the free primary amine).

5. Washing:

Once the coupling is complete, drain the reaction mixture.
Wash the resin thoroughly with DMF (3 x 1 min) followed by DCM (3 x 1 min) to remove
unreacted reagents and byproducts.
The resin is now ready for the next deprotection and coupling cycle.

6. Final Cleavage (Post-Synthesis):

After the entire peptide sequence is assembled, the final peptide is cleaved from the resin,
and all side-chain protecting groups are removed simultaneously. In Boc chemistry, this is
typically achieved using strong acids like anhydrous Hydrogen Fluoride (HF) or
Trifluoromethanesulfonic acid (TFMSA).[4][10] This step requires specialized equipment and
safety precautions.[4]

The following diagram visualizes the key steps in a single Boc-SPPS cycle.
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Caption: The core cycle of Boc Solid-Phase Peptide Synthesis.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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